Cas no 946263-29-2 (2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 946263-29-2
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5949819
• PubChem ID: 16867649
• Update Time: 2025-06-10

2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide
• Acetamide, 2-phenoxy-N-[[5-(2-thienyl)-3-isoxazolyl]methyl]-
• 946263-29-2
• 2-phenoxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]acetamide
• F2493-1220
• VU0413337-1
• AKOS024651885
• 2-phenoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)acetamide
• 2-phenoxy-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}acetamide

• Inchi： 1S/C16H14N2O3S/c19-16(11-20-13-5-2-1-3-6-13)17-10-12-9-14(21-18-12)15-7-4-8-22-15/h1-9H,10-11H2,(H,17,19)
• InChI Key： DCZXPKURHSSTER-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2SC=CC=2)ON=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 589.8±50.0 °C(Predicted)
• pka: 13.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide

Introduction to 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 946263-29-2)

2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide, a compound with the chemical identifier CAS No. 946263-29-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The intricate structure of 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide incorporates several pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further investigation.

The molecular framework of this compound is characterized by the presence of a phenoxy group, a thiophene ring, and an oxazole moiety. These structural components are well-documented for their ability to interact with biological targets in various ways. The phenoxy group, for instance, is frequently found in bioactive molecules and is known for its ability to modulate receptor binding. The thiophene ring, on the other hand, is a common scaffold in medicinal chemistry due to its stability and its capacity to engage in hydrogen bonding interactions. The oxazole ring adds another layer of complexity, providing a site for potential functionalization and interaction with biological systems.

Recent research has highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. Among these, oxazole derivatives have shown particular promise in various pharmacological applications. The oxazole ring in 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide is strategically positioned to interact with biological targets, making it an attractive scaffold for drug design. Studies have demonstrated that oxazole-containing compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The presence of the thiophene ring further enhances the potential of this compound as a pharmacological agent. Thiophene derivatives are known for their versatility and have been explored in numerous drug development programs. The thiophene moiety in 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide can participate in various interactions with biological targets, including hydrophobic and π-stacking interactions. These interactions are crucial for the binding affinity and specificity of drug molecules.

The phenoxy group in the compound's structure also plays a critical role in its pharmacological profile. Phenoxy groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to modulate receptor binding and enhance metabolic stability. In 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide, the phenoxy group is positioned to interact with biological targets, potentially contributing to the compound's overall activity.

In terms of synthetic chemistry, the preparation of 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide involves multiple steps that require careful optimization. The synthesis typically begins with the functionalization of the thiophene ring followed by the introduction of the oxazole moiety. Subsequent steps involve the attachment of the phenoxy group and the acetylamide moiety. Each step must be carefully controlled to ensure high yield and purity.

The biological evaluation of this compound has been a focus of recent studies. Preliminary experiments have shown that 2-phenoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}acetamide exhibits promising activity against several biological targets. These include enzymes involved in inflammatory pathways and receptors associated with neurological disorders. The compound's ability to interact with these targets suggests potential therapeutic applications in areas such as inflammation management and neuroprotection.

The mechanistic studies on 2-phenoxy-N-{5-(thiophen-2-yli)-1,2-o xazol -3 -y lmethyl}acetamide have provided valuable insights into its mode of action. These studies have revealed that the compound interacts with its target proteins through multiple binding interactions. This includes hydrogen bonding, hydrophobic interactions, and π-stacking interactions. Understanding these interactions is crucial for optimizing the compound's potency and selectivity.

The development of novel drug candidates often involves iterative optimization processes to improve their pharmacological properties. In the case of 2-phenoxy-N-{5-(thiophen - 2 - yl ) - 1 , 2 - ox az ol - 3 - ylmethyl } acet amide, further modifications can be made to enhance its activity, solubility, and metabolic stability. These modifications may include changes to the substitution patterns on the thiophene ring or the introduction of additional functional groups.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques can predict how 2 - pheno xy - N - { 5 - ( thi o ph ene - 2 - y l ) - 1 , 2 - o x az ol - 3 - ylm e t h y l } ace tam ide strong > interacts with biological targets at the molecular level. These predictions can guide experimental efforts and help identify potential lead compounds for further development.

In conclusion, 2 - pheno xy - N - { 5 - ( thi o ph ene - 2 - y l ) - 1 , 2 o x az ol - 3 ylm e t h y l } ace tam ide strong > (CAS No .94626329 . 29) represents a significant advancement in pharmaceutical chemistry . Its unique structure , characterized by a phenoxy group , a thiophene ring , and an oxazole moiety , makes it a promising candidate for further investigation . Recent studies have highlighted its potential applications in medicinal chemistry , particularly in areas such as inflammation management and neuroprotection . Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic potential . p >